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Compound of Interest

Compound Name: E235

Cat. No.: B15583110

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the safety and global regulatory status of
E235 Natamycin, a widely used natural antifungal preservative. This document summarizes
key toxicological data, details the methodologies of pivotal safety assessment studies, and
outlines its current standing with major international regulatory bodies.

Executive Summary

Natamycin (E235) is a polyene macrolide antimycotic produced by the fermentation of
Streptomyces natalensis.[1] It is highly effective against a broad spectrum of yeasts and molds,
making it a valuable preservative in the food industry, particularly for dairy products, meats, and
beverages.[1][2] Its mechanism of action involves specific binding to ergosterol, a primary
component of fungal cell membranes, which disrupts cellular function without causing
significant membrane permeabilization, a feature that distinguishes it from other polyene
antifungals.[3][4][5] Extensive toxicological evaluation has demonstrated a low order of acute
toxicity for natamycin.[6] It is poorly absorbed from the gastrointestinal tract, and the
established Acceptable Daily Intake (ADI) of 0-0.3 mg/kg of body weight provides a substantial
margin of safety for consumers.[2][7] This guide synthesizes the available scientific data to
present a comprehensive safety profile of natamycin.
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Natamycin's antifungal activity is predicated on its high affinity for ergosterol, the predominant
sterol in fungal cell membranes. Unlike bacterial cells, which lack sterols, fungal cells are
susceptible to natamycin's effects.[6][8]

The binding of natamycin to ergosterol forms a stable complex within the fungal cell membrane.
[6][9] This interaction, however, does not lead to the formation of pores or channels that cause
leakage of intracellular components, which is a common mechanism for other polyene
antifungals like amphotericin B.[3][4] Instead, the natamycin-ergosterol complex is thought to
inhibit essential cellular processes, such as nutrient transport, ultimately leading to the
inhibition of fungal growth.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


http://www.ask-force.org/web/OECD/OECD-Repeated-90day-on-Rodents-408-1998.pdf
https://www.nucro-technics.com/services/genetic-toxicology/oecd-473-in-vitro-mammalian-chromosomal-aberration-test/
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5906-440-repeated-dose-90-days-oral-toxicity-study-in-rodents-b-oecd-408-2018
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5906-440-repeated-dose-90-days-oral-toxicity-study-in-rodents-b-oecd-408-2018
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.25_NATAMYCIN__300_.pdf
https://www.oecd.org/en/publications/test-no-416-two-generation-reproduction-toxicity_9789264070868-en.html
https://catalog.labcorp.com/crop-chemical/oecd-414-prenatal-development-toxicity-study
https://www.oecd.org/en/publications/test-no-453-combined-chronic-toxicity-carcinogenicity-studies_9789264071223-en.html
https://www.oecd.org/en/publications/test-no-474-mammalian-erythrocyte-micronucleus-test_9789264264762-en.html
https://www.oecd.org/en/publications/test-no-473-in-vitro-mammalian-chromosomal-aberration-test_9789264264649-en.html
https://www.benchchem.com/product/b15583110#e235-natamycin-safety-and-regulatory-status
https://www.benchchem.com/product/b15583110#e235-natamycin-safety-and-regulatory-status
https://www.benchchem.com/product/b15583110#e235-natamycin-safety-and-regulatory-status
https://www.benchchem.com/product/b15583110#e235-natamycin-safety-and-regulatory-status
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15583110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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